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Compound of Interest |

Compound Name: Basic red 22
CAS No.: 23354-43-0
Cat. No.: B12769253
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

These notes provide a comprehensive overview and detailed protocols for the application of
Basic Red 22, a cationic monoazo dye, in high-temperature dyeing processes, primarily for
acrylic and modified synthetic fibers.

Application Notes
Introduction to Basic Red 22

Basic Red 22 (C.I. 11055) is a cationic dye known for its vibrant, bluish-red shades and good
colorfastness, making it highly suitable for dyeing acrylic fibers.[1][2] Its cationic nature allows it
to form strong ionic bonds with the anionic functional groups present in acrylic and other
modified fibers, a process often described as an ion-exchange mechanism.[3][4] The dye is
typically applied in a high-temperature exhaust process, which facilitates dye penetration and
fixation within the fiber structure, ensuring excellent color yield and durability.[2][3] The color of
Basic Red 22 is stable at high temperatures, showing no change in shade at 120°C.[2]
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The properties of Basic Red 22 are critical for designing effective dyeing protocols. Key

quantitative data are summarized in the tables below.

Table 1: Physicochemical Properties of Basic Red 22

Property Value Reference
C.l. Name Basic Red 22, 11055 [2][5]

CAS Number 12221-52-2 [1]12115]
Molecular Formula C14H21CINe [2][5]

Appearance

Dull red to shallow red powder

[11(21[5]

lonic Nature

Cationic

[4]

Water Solubility

20 g/L (Temperature has

minimal effect)

[2]

Compatibility Value

5

[2]

Saturation Factor (f)

0.38

[2]

Table 2: Colorfastness Properties of Basic Red 22 on Acrylic Fiber

Fastnhess Test

ISO Standard AATCC Standard Reference

Lightfastness

7 8

[2]

Fading: 4-5, Staining:

Perspiration c 5 (2]

Ironing Fading: 5, Staining: 5 5 [2]
) Fading: 4-5, Staining:

Soaping [2]

5

High-Temperature Dyeing Mechanism

The dyeing of acrylic fibers with Basic Red 22 occurs above the fiber's glass transition

temperature (Tg), where the polymer chains become more mobile, allowing the dye molecules
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to diffuse into the fiber matrix.[3][4] The process is governed by several critical parameters:

o Temperature: A controlled, slow increase in temperature (e.g., 0.25-0.5 °C/min) is crucial for
achieving level (even) dyeing, as the dye uptake can be very rapid.[4]

e pH: An acidic pH, typically between 3.5 and 6.0, is optimal for the stability of the dye and
facilitates the dyeing process.[3] Acetic acid is commonly used for pH control.[6][7]

o Auxiliaries:

o Retarders: Cationic retarders compete with the dye for anionic sites on the fiber, slowing
down the initial dye uptake and promoting levelness.[4][8]

o Electrolytes: Salts like Glauber's salt (Na2S0Oa4) can be used to control the dye migration
rate, especially for dyes with high affinity.[8]

o Leveling Agents: These agents assist in achieving a uniform distribution of the dye
throughout the material.[5]

Diffusion & lonic Bonding
Basic Red 22 (Cationic, D+) (above Tg)

Anionic Site (-)

Competition for Sites
(controls rate)

Retarder (Cationic, R+)

Dye Bath Solution

Figure 1: Dye-Fiber Interaction Mechanism
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Caption: Figure 1: Dye-Fiber Interaction Mechanism

Experimental Protocols
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Protocol for High-Temperature Exhaust Dyeing of
Acrylic Fabric

This protocol details a standard laboratory procedure for dyeing acrylic fabric with Basic Red
22 using a high-temperature dyeing machine.

1.1 Materials and Equipment

Fabric: Pre-scoured acrylic fabric

o Dye: Basic Red 22

» Chemicals: Acetic acid, Sodium acetate (for buffering), Cationic retarder, Glauber's salt
(Sodium Sulfate), Non-ionic detergent

e Equipment: Laboratory-scale high-temperature dyeing machine (e.g., IR dyer), pH meter,
analytical balance, volumetric flasks, pipettes, beakers, drying oven

1.2 Dyebath Preparation

o Calculate the required amounts of dye and auxiliaries based on the weight of the fabric
(o.w.f). Atypical recipe is as follows:

Basic Red 22: 1.0% o.w.f

o

Cationic Retarder: 1.0% o.w.f

[¢]

[¢]

Glauber's Salt: 5.0% o.w.f

o

Acetic Acid: to achieve pH 4.5-5.0

o

Liquor Ratio: 20:1

» Prepare a stock solution of Basic Red 22 by pasting the required amount of dye powder with
a small amount of acetic acid, followed by the addition of hot water to dissolve it completely.

[6]

» Fill the dyeing vessel with the calculated amount of water for the desired liquor ratio.
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» Add the Glauber's salt and cationic retarder to the dyebath and ensure they are fully
dissolved.

o Adjust the pH of the dyebath to 4.5-5.0 using acetic acid.[8]
» Add the dissolved dye stock solution to the dyebath and mix thoroughly.

1.3 Dyeing Procedure

Introduce the acrylic fabric sample into the prepared dyebath at 40°C.
e Run the machine for 10 minutes at 40°C to ensure even wetting and chemical distribution.
o Raise the temperature from 40°C to 100°C at a controlled rate of 1°C/minute.

o Hold the temperature at 100°C (the boil) for 45-60 minutes to allow for dye diffusion and
fixation.[4][6]

e Cool the dyebath down to 60°C at a rate of 2°C/minute.
 Drain the dyebath.

1.4 After-treatment (Rinsing and Soaping)

¢ Rinse the dyed fabric thoroughly with cold water.

o Perform a soaping wash in a fresh bath containing 1 g/L of non-ionic detergent at 60°C for 15
minutes to remove any unfixed surface dye.

e Rinse the fabric again with warm water and then cold water until the rinse water is clear.

e Squeeze the excess water from the fabric and dry it in an oven or air-dry.
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1. Dyebath Preparation
(Dye, Auxiliaries, pH 4.5-5.0)

2. Load Fabric
(Start at 40°C)

3. Temperature Ramp
(Raise to 100°C @ 1°C/min)

4. High-Temp Dyeing

(Hold at 100°C for 45-60 min)

5. Cooling
(Cool to 60°C @ 2°C/min)

6. Rinsing & Soaping
(Remove unfixed dye)

7. Drying
(Final Dyed Fabric)

Figure 2: High-Temperature Dyeing Workflow

Click to download full resolution via product page

Caption: Figure 2: High-Temperature Dyeing Workflow

Protocol for Evaluating Dyeing Performance

2.1 Measurement of Color Strength (K/S)

+ Calibrate a reflection spectrophotometer according to the manufacturer's instructions.
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o Measure the reflectance (R) of the dyed fabric sample at its wavelength of maximum
absorption (Amax).

e Calculate the color strength (K/S value) using the Kubelka-Munk equation:[9][10] K/S = (1 -
R)2/ 2R Where R is the decimal fraction of the reflectance of the dyed sample.

2.2 Determination of Dye Exhaustion and Fixation

o Exhaustion (%E): This measures the amount of dye that has moved from the dyebath onto
the fiber.

o Prepare a calibration curve for Basic Red 22 using a UV-Vis spectrophotometer at its
Amax.

o Measure the absorbance of the initial dyebath before dyeing (Ao).
o Measure the absorbance of the residual dyebath after dyeing is complete (A1).
o Calculate the percent exhaustion using the formula:[9][11] %E = [(Ao - A1) / Ac] x 100

» Fixation (%F): This measures the amount of dye that is chemically bound to the fiber after
washing.

o Measure the absorbance of the soaping and all subsequent rinsing liquors combined (Az2).

o Calculate the percent fixation using the formula: %F = [(Ao - A1 - A2) / (Ao - A1)] x 100
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Figure 3: Key Parameters Influencing Dyeing Outcome
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Caption: Figure 3: Key Parameters Influencing Dyeing Outcome

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Application Notes and Protocols: Basic Red 22 in High-
Temperature Dyeing]. BenchChem, [2026]. [Online PDF]. Available at:
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basic-red-22-in-high-temperature-dyeing]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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